Cas no 75959-65-8 (3,4-Diazabicyclo[4.1.0]hept-4-en-2-one, 5-(4-aminophenyl)-)

• Product Name: 3,4-Diazabicyclo[4.1.0]hept-4-en-2-one, 5-(4-aminophenyl)-
• CAS No: 75959-65-8
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 538738
• PubChem ID: 20264844
• Update Time: 2025-04-19

3,4-Diazabicyclo[4.1.0]hept-4-en-2-one, 5-(4-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Diazabicyclo[4.1.0]hept-4-en-2-one, 5-(4-aminophenyl)-
• 2-(4-aminophenyl)-3,4-diazabicyclo[4.1.0]hept-2-en-5-one
• DTXSID10604311
• 2-(p-aminophenyl)-3,4-diaza-bicyclo[4.1.0]hept-2-en-5-one
• YARZVGLNBOLGTP-UHFFFAOYSA-N
• 5-(4-Aminophenyl)-3,4-diazabicyclo[4.1.0]hept-4-en-2-one
• SCHEMBL10995561
• 75959-65-8
• 2-(p-aminophenyl)- 3,4-diazabicyclo[4.1.0]hept-2-en-5-one
• 2-(p-aminophenyl)-3,4-diaza-bicyclo[4.1.0]-hept-2-en-5-one

• Inchi： 1S/C11H11N3O/c12-7-3-1-6(2-4-7)10-8-5-9(8)11(15)14-13-10/h1-4,8-9H,5,12H2,(H,14,15)
• InChI Key： YARZVGLNBOLGTP-UHFFFAOYSA-N
• SMILES： O=C1C2CC2C(C2C=CC(=CC=2)N)=NN1

Computed Properties

• Exact Mass: 201.09033
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48